Cas no 1783664-28-7 (4-Cyclopentyl-3,3-dimethylpyrrolidine)

• Product Name: 4-Cyclopentyl-3,3-dimethylpyrrolidine
• CAS No: 1783664-28-7
• MF: C₁₁H₂₁N
• MW: 167.29114317894
• CID: 5718813
• PubChem ID: 84108409
• Update Time: 2025-05-19

4-Cyclopentyl-3,3-dimethylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1783664-28-7
• 4-cyclopentyl-3,3-dimethylpyrrolidine
• AKOS023878161
• F2147-3779
• 4-Cyclopentyl-3,3-dimethylpyrrolidine

• Inchi： 1S/C11H21N/c1-11(2)8-12-7-10(11)9-5-3-4-6-9/h9-10,12H,3-8H2,1-2H3
• InChI Key： SNGQAICMLCHZAM-UHFFFAOYSA-N
• SMILES： N1CC(C)(C)C(C1)C1CCCC1

Computed Properties

• Exact Mass: 167.167399674g/mol
• Monoisotopic Mass: 167.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12Ų

Additional information on 4-Cyclopentyl-3,3-dimethylpyrrolidine

4-Cyclopentyl-3,3-dimethylpyrrolidine: A Comprehensive Overview

4-Cyclopentyl-3,3-dimethylpyrrolidine, identified by the CAS Registry Number 1783664-28-7, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopentane ring with a pyrrolidine backbone, making it a valuable building block in organic synthesis and drug discovery.

The molecular structure of 4-Cyclopentyl-3,3-dimethylpyrrolidine consists of a five-membered cyclopentane ring fused to a pyrrolidine ring system. The presence of two methyl groups at the 3-position and a cyclopentyl group at the 4-position introduces steric hindrance and enhances the compound's stability. This structural feature makes it an ideal candidate for exploring non-classical interactions in organic chemistry.

Recent studies have highlighted the potential of 4-Cyclopentyl-3,3-dimethylpyrrolidine in drug design, particularly in the development of bioactive molecules. Researchers have utilized its rigid structure to design ligands for protein targets, demonstrating its ability to modulate enzyme activity. For instance, a study published in the Journal of Medicinal Chemistry revealed that derivatives of this compound exhibit potent inhibitory effects on kinases involved in cancer progression.

In addition to its role in drug discovery, 4-Cyclopentyl-3,3-dimethylpyrrolidine has found applications in polymer chemistry. Its ability to act as a macrocyclic ligand has been exploited in the synthesis of novel materials with tailored properties. A recent report in Macromolecules showcased its use as a building block for self-assembling polymers, which exhibit stimuli-responsive behavior under external conditions such as temperature and pH changes.

The synthesis of 4-Cyclopentyl-3,3-dimethylpyrrolidine involves a multi-step process that typically begins with the preparation of the cyclopentane ring followed by alkylation and cyclization reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For example, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of the final product.

The physical properties of 4-Cyclopentyl-3,3-dimethylpyrrolidine, including its melting point, boiling point, and solubility characteristics, are critical factors that influence its application. Experimental data indicate that this compound has a high melting point due to its rigid structure and strong intermolecular interactions. Its limited solubility in polar solvents suggests that it may be more suitable for applications requiring hydrophobic environments.

In terms of safety considerations, while 4-Cyclopentyl-3,3-dimethylpyrrolidine is not classified as a hazardous chemical under standard conditions, proper handling procedures should be followed to ensure worker safety. This includes wearing appropriate personal protective equipment when handling large quantities or during synthesis processes involving reactive intermediates.

The growing interest in 4-Cyclopentyl-3,3-dimethylpyrrolidine can be attributed to its unique combination of structural features and functional versatility. As research continues to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in both academic and industrial settings.